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Audience: This document is intended for researchers, environmental health and safety

professionals, and analytical chemists involved in the quantification of formaldehyde in

ambient, indoor, or industrial air samples.

Abstract: The 3-methyl-2-benzothiazolinone hydrazone (MBTH) method is a sensitive and

widely used spectrophotometric assay for the determination of low concentrations of

formaldehyde in air.[1] This protocol details the necessary reagents, air sampling procedures,

and analytical steps for accurate formaldehyde quantification. The method is based on the

reaction of formaldehyde with MBTH in the presence of an oxidizing agent to form a stable blue

cationic dye.[1][2] The intensity of this blue color, measured at its maximum absorbance

wavelength, is directly proportional to the concentration of formaldehyde in the sample.[1]

Principle of the MBTH Method
The MBTH assay for formaldehyde involves a multi-step chemical reaction. First, formaldehyde

reacts with an excess of 3-methyl-2-benzothiazolinone hydrazone (MBTH) to form an azine

intermediate.[1][3] In the presence of an acidic oxidizing agent, such as ferric chloride, the

excess MBTH is converted into a reactive cation.[1][3] This reactive cation then undergoes

oxidative coupling with the previously formed azine to produce a tetraazapentamethine dye,

which presents as an intensely blue-colored complex in solution.[1][4] The concentration of this

blue dye is quantified by measuring its absorbance with a spectrophotometer, typically at a

wavelength of 628 nm.[2]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the MBTH assay for

formaldehyde.

Parameter Value Notes

Wavelength of Max.

Absorbance (λmax)

628 nm (variations from 630-

635 nm reported)

The blue cationic dye has a

strong absorbance at this

wavelength.[2][5][6][7]

Working Range
0.02 to 4 ppm (for an 80-L air

sample)

Based on NIOSH Method

3500.[8][9]

Lower Limit of Detection Approx. 28 ng/mL in solution
Corresponds to ~3 µg/m³ in a

15 L air sample.[2][5]

Linear Range
Evaluated up to 10 µg/mL in

solution

The method demonstrates a

linear response within this

range.[5]

Optimal Temperature 20 - 26°C (Ambient)

Temperature should be

controlled for consistent

reaction kinetics.[5]

Color Development Time 10 - 20 minutes

A sufficient waiting period after

adding the final reagent is

critical.[5][10]

Sample Collection Rate

(Filters)
Up to 1.0 L/min

For active sampling using

MBTH-coated filters.[2]

Collection Efficiency (Filters) > 90%
For MBTH-coated glass fiber

filters.[2]

Detailed Experimental Protocol
This protocol provides a comprehensive methodology for the MBTH assay, from reagent

preparation to final calculation.
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Reagent Preparation
Formaldehyde-Free Water: Prepare by distilling water from an alkaline permanganate

solution (e.g., 4 g NaOH and 2 g KMnO₄ per 500 mL of water). Discard the initial 50-100 mL

of distillate.[7] Use this water for all reagent and standard preparations.

Absorbing Reagent (0.5% MBTH Solution): Dissolve 0.5 g of 3-methyl-2-benzothiazolinone

hydrazone hydrochloride (MBTH) in 100 mL of formaldehyde-free water. This solution should

be prepared fresh daily.[5]

Oxidizing Reagent (Ferric Chloride/Sulfamic Acid): Dissolve 0.625 g of ferric chloride (FeCl₃)

and 2.0 g of sulfamic acid (H₃NSO₃) in 25 mL of formaldehyde-free water. This solution is

stable for up to three days when stored in a cool, dark place.[5]

Formaldehyde Stock Solution (1 mg/mL): Dilute 2.7 mL of 37% formalin solution to 1 L with

formaldehyde-free water.[8] Standardize this solution via sodium sulfite titration as described

in NIOSH Method 3500.[8]

Working Standard Solutions: Prepare a series of working standards (e.g., 0.2, 0.5, 1.0, 2.0,

5.0, and 10.0 µg/mL) by diluting the stock solution with the Absorbing Reagent (0.5%

MBTH).

Air Sampling
Two primary methods can be employed for sample collection:

Method A: Impinger Sampling

Place 10 mL of the Absorbing Reagent (0.5% MBTH) into a standard glass midget

impinger.

Connect the impinger to a calibrated personal sampling pump.

Sample the air at a known flow rate, typically between 0.2 and 1.0 L/min, for a

predetermined period to achieve a total sample volume (e.g., 15 to 100 L).

After sampling, seal the impinger and protect it from light. Analyze the sample as soon as

possible.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://images.hach.com/asset-get.download-en.jsa?id=7639983713
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1981.10465344
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1981.10465344
https://www.cdc.gov/niosh/docs/2003-154/pdfs/3500.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/3500.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method B: Coated Filter Sampling

Use a glass fiber filter pre-coated with MBTH hydrochloride.[2]

Place the filter in a cassette and connect it to a calibrated sampling pump.

Draw air through the filter at a flow rate of up to 1.0 L/min.[2]

After sampling, remove the filter and place it in a clean vial. For analysis, desorb the

trapped formaldehyde hydrazone by adding 10 mL of formaldehyde-free water and

agitating for several minutes.[2]

Analytical Procedure
Sample and Standard Preparation: Pipette 10 mL of the collected impinger solution (or the

water used to desorb the filter) into a clean 25 mL flask or vial. For the calibration curve,

pipette 10 mL of each working standard solution and a reagent blank (10 mL of the

Absorbing Reagent) into separate flasks.

Color Development:

To each flask (samples, standards, and blank), add 1.0 mL of the Oxidizing Reagent.[5]

Mix the contents of each flask thoroughly.

Allow the flasks to stand at room temperature (20-26°C) for a minimum of 15 minutes to

allow for full color development.[5][10]

Spectrophotometric Measurement:

Set the spectrophotometer to a wavelength of 628 nm.[2]

Use the reagent blank to zero the instrument (set absorbance to 0.000).

Measure the absorbance of each standard and sample solution.

Data Analysis and Calculation
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Calibration Curve: Plot the absorbance of the working standards against their corresponding

concentrations (in µg/mL). Perform a linear regression to obtain the equation of the line (y =

mx + c) and the correlation coefficient (R²), which should be >0.995.

Calculate Formaldehyde Concentration in Solution: Use the regression equation to calculate

the concentration of formaldehyde (C_soln, in µg/mL) in each air sample from its measured

absorbance.

Calculate Formaldehyde Concentration in Air: Calculate the mass of formaldehyde (M, in µg)

in the collected sample:

M (µg) = C_soln (µg/mL) × V_abs (mL)

Where V_abs is the volume of the absorbing solution (e.g., 10 mL).

Calculate the concentration of formaldehyde in the air (C_air, in µg/m³):

C_air (µg/m³) = (M (µg) / V_air (L)) × (1000 L / 1 m³)

Where V_air is the total volume of air sampled in liters (Flow Rate (L/min) × Time (min)).

Visualizations
Chemical Reaction Pathway
The following diagram illustrates the chemical reactions involved in the MBTH assay.
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Caption: Chemical pathway of the MBTH assay for formaldehyde detection.

Experimental Workflow
The diagram below outlines the complete experimental workflow for the MBTH assay.
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Caption: Experimental workflow for formaldehyde analysis using the MBTH method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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